Cas no 1510592-05-8 (O-({imidazo1,2-apyridin-2-yl}methyl)hydroxylamine)

• Product Name: O-({imidazo1,2-apyridin-2-yl}methyl)hydroxylamine
• CAS No: 1510592-05-8
• MF: C₈H₉N₃O
• MW: 163.176561117172
• MDL: MFCD31729434
• CID: 4701348
• PubChem ID: 79426808
• Update Time: 2025-10-29

O-({imidazo1,2-apyridin-2-yl}methyl)hydroxylamine Chemical and Physical Properties

Names and Identifiers

• O-(Imidazo[1,2-a]pyridin-2-ylmethyl)hydroxylamine
• O-({imidazo1,2-apyridin-2-yl}methyl)hydroxylamine

• MDL： MFCD31729434
• Inchi： 1S/C8H9N3O/c9-12-6-7-5-11-4-2-1-3-8(11)10-7/h1-5H,6,9H2
• InChI Key： IZNNFGLJZUZXIE-UHFFFAOYSA-N
• SMILES： O(CC1=CN2C=CC=CC2=N1)N

Computed Properties

• Exact Mass: 163.074561919 g/mol
• Monoisotopic Mass: 163.074561919 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 52.6
• Molecular Weight: 163.18

Additional information on O-({imidazo1,2-apyridin-2-yl}methyl)hydroxylamine

Research Briefing on O-({imidazo[1,2-a]pyridin-2-yl}methyl)hydroxylamine (CAS: 1510592-05-8): Recent Advances and Applications

O-({imidazo[1,2-a]pyridin-2-yl}methyl)hydroxylamine (CAS: 1510592-05-8) is a chemically synthesized small molecule that has garnered significant attention in the field of medicinal chemistry and drug discovery. This compound, characterized by its imidazopyridine core and hydroxylamine functional group, has shown promising potential in various therapeutic applications, particularly in the development of novel enzyme inhibitors and anticancer agents. Recent studies have explored its mechanism of action, pharmacokinetic properties, and therapeutic efficacy, positioning it as a valuable candidate for further preclinical and clinical investigations.

The structural uniqueness of O-({imidazo[1,2-a]pyridin-2-yl}methyl)hydroxylamine lies in its ability to act as a versatile pharmacophore. The imidazopyridine moiety is known for its bioisosteric properties, often mimicking purine bases in biological systems, which enhances its interaction with target proteins. The hydroxylamine group, on the other hand, provides a reactive handle for further chemical modifications and potential covalent binding to biological targets. This dual functionality has made the compound a subject of interest in the design of targeted therapies.

Recent research has focused on the compound's role as a potential inhibitor of histone deacetylases (HDACs), a class of enzymes implicated in epigenetic regulation and cancer progression. Preliminary in vitro studies have demonstrated that O-({imidazo[1,2-a]pyridin-2-yl}methyl)hydroxylamine exhibits selective inhibition against specific HDAC isoforms, with IC50 values in the low micromolar range. These findings suggest its potential as a lead compound for the development of next-generation HDAC inhibitors with improved selectivity and reduced off-target effects.

In addition to its epigenetic modulation capabilities, O-({imidazo[1,2-a]pyridin-2-yl}methyl)hydroxylamine has been investigated for its anti-inflammatory properties. Studies have shown that the compound can suppress the production of pro-inflammatory cytokines such as TNF-α and IL-6 in macrophage cell lines, indicating its potential utility in treating inflammatory diseases. The exact molecular targets mediating these effects remain under investigation, but preliminary data suggest involvement of the NF-κB signaling pathway.

The pharmacokinetic profile of O-({imidazo[1,2-a]pyridin-2-yl}methyl)hydroxylamine has also been a subject of recent studies. In vivo experiments in rodent models have revealed moderate oral bioavailability and a favorable tissue distribution pattern, with particularly high concentrations observed in the liver and kidneys. These properties, combined with its relatively low toxicity profile in acute toxicity studies, support its further development as a therapeutic agent.

Future research directions for O-({imidazo[1,2-a]pyridin-2-yl}methyl)hydroxylamine include structure-activity relationship (SAR) studies to optimize its pharmacological properties, as well as investigations into its potential synergistic effects with existing anticancer drugs. Additionally, the development of prodrug formulations to enhance its bioavailability and targeted delivery to specific tissues represents an important area of exploration. With its unique chemical structure and promising biological activities, this compound continues to be a focus of innovative research in chemical biology and medicinal chemistry.